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Compound Name: Oxoplatinum
CAS No.: 31246-66-9
Cat. No.: B1200011

Get Quote
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For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the history, development, and core scientific principles of
Oxoplatinum. Due to the limited publicly available data on this specific platinum compound,
this document focuses on summarizing the existing preclinical information.

Introduction and Historical Context

Oxoplatinum, with the chemical name cis-dichlorodiamminedihydroxoplatinum (IV), is a
platinum(I1V) coordination complex.[1] It was first synthesized in the USSR by Chugaev and
Khlopin in 1927.[1] Despite its early synthesis, its antitumor properties were not reported until
much later.[1] Preclinical investigations have positioned Oxoplatinum as a compound of
interest due to its distinct biological properties compared to the widely used platinum(ll) drug,
cisplatin.[1] Notably, it is reported to be significantly less toxic than cisplatin.[1]

Chemical Structure and Properties

Oxoplatinum is a platinum(IV) compound, which inherently possesses greater stability
compared to platinum(ll) agents. This stability has led to investigations into its potential for oral
administration.[2]
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Preclinical In Vitro Activity

The antiproliferative effects of Oxoplatinum have been evaluated in human cancer cell lines. A
key study demonstrated that Oxoplatinum induces S-phase cell cycle arrest and subsequent
cell death.[2]

Compound Relative IC50 Value
Cisplatin 1
Oxoplatinum 2.5

IC50 values are presented as a ratio relative to cisplatin, based on data from a panel of 38
human cancer cell lines. A higher value indicates lower potency in this assay.[2]

Mechanism of Action and Activation

As a platinum(lV) compound, Oxoplatinum is considered a prodrug that requires reduction to
an active platinum(ll) species to exert its cytotoxic effects. It is hypothesized that intracellular
reducing agents can convert Oxoplatinum to a cisplatin-like compound, which can then form
adducts with DNA, leading to inhibition of DNA replication and transcription, and ultimately cell
death.[2]

Interestingly, preclinical studies have shown that exposure of Oxoplatinum to hydrochloric acid
(HCI), mimicking the acidic environment of the stomach, can convert it to cis-diammine-
tetrachlorido-platinum(1V). This resulting compound was found to have a twofold increased
activity in vitro, suggesting a potential activation pathway through oral administration.[2]
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Caption: Proposed activation pathways for Oxoplatinum.

Preclinical Efficacy and Toxicity

Early preclinical studies highlighted that Oxoplatinum has a wide spectrum of antineoplastic
action, showing marked inhibition of both solid and ascitic transplantable tumors.[1] A
significant finding from these early investigations was the high therapeutic index of
Oxoplatinum.[1] It was also reported that in therapeutic doses, Oxoplatinum does not cause
the kidney damage often associated with cisplatin.[1] Furthermore, it demonstrated a lack of
cross-resistance with cisplatin and the alkylating agent sarcolysin.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and evaluation of Oxoplatinum are not
extensively available in the public domain. The in vitro screening of Oxoplatinum involved
incubating a panel of 38 human cancer cell lines with the compound at concentrations ranging
from 0.6 to 240 uM for four days. Cell cycle analysis was performed using flow cytometry to
determine the percentages of cells in the G1/0, S, and G2/M phases.[2]

Conclusion

Oxoplatinum is a historically significant platinum(lV) compound with demonstrated preclinical
antitumor activity and a favorable toxicity profile compared to cisplatin. Its potential for oral
administration and its distinct mechanism of activation present an interesting area for further
research. However, the available public data is limited, and more in-depth studies are required
to fully elucidate its clinical potential. This guide provides a summary of the current
understanding of Oxoplatinum for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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